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Compound of Interest

Compound Name:
2-Chloro-2-(3-chloro-phenyl)-

ethanol

CAS No.: 886365-85-1

Cat. No.: B1359259

Get Quote

Application Note: Strategic Utilization of 2-Chloro-2-(3-chlorophenyl)-ethanol in Chiral API

Synthesis

Executive Summary & Chemical Identity
This application note details the strategic use of 2-Chloro-2-(3-chlorophenyl)-ethanol (CAS:

886365-85-1) as a high-value electrophilic building block in the synthesis of Beta-3 adrenergic

receptor agonists.[1]

While often overshadowed by its regioisomer (S)-2-chloro-1-(3-chlorophenyl)ethanol (the

standard "chlorohydrin" intermediate), the 2-chloro-2-phenyl isomer (a benzylic chloride) offers

unique reactivity profiles.[1] It serves as a "masked" epoxide equivalent, allowing for rapid,

base-mediated cyclization to 3-chlorostyrene oxide in situ, or direct nucleophilic displacement

under specific conditions.[1]

Target Molecule:

IUPAC Name: 2-Chloro-2-(3-chlorophenyl)ethanol[1][2][3]
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CAS Number: 886365-85-1[1][2][3][4]

Molecular Formula: C₈H₈Cl₂O[1]

Key Role: Precursor to (R)- or (S)-3-Chlorostyrene Oxide; Intermediate for Solabegron

(GW427353) and Lorcaserin analogs.[1]

Core Application: Synthesis of Solabegron
The primary pharmaceutical application of this scaffold is in the synthesis of Solabegron, a

selective

-adrenergic receptor agonist developed for the treatment of overactive bladder (OAB) and
irritable bowel syndrome (IBS).[1][5]

Unlike Mirabegron, which utilizes a phenylethanolamine scaffold without a phenyl-ring chlorine,

Solabegron specifically requires the 3-chlorophenyl moiety.[1] The synthesis hinges on the

construction of the chiral

-amino alcohol tail.[1]

Mechanistic Pathway
The utility of 2-Chloro-2-(3-chlorophenyl)-ethanol lies in its conversion to the reactive epoxide

3-chlorostyrene oxide.[1]

Activation (Cyclization): Treatment with base causes the primary hydroxyl group to displace

the benzylic chloride.[1]

Stereochemical Note: This intramolecular

reaction proceeds with inversion of configuration at the benzylic carbon.[1] Therefore,
starting with (S)-2-chloro-2-(3-chlorophenyl)ethanol yields (R)-3-chlorostyrene oxide.[1]

Coupling (Ring Opening): The resulting epoxide is opened by a complex amine (the "head"

group of Solabegron) at the less hindered terminal carbon, establishing the secondary

alcohol with high regioselectivity.[1]

Detailed Experimental Protocols
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Protocol A: Base-Mediated Cyclization to 3-
Chlorostyrene Oxide
Objective: To generate the reactive epoxide intermediate from the benzylic chlorohydrin

precursor.[1]

Reagents:

Substrate: 2-Chloro-2-(3-chlorophenyl)ethanol (1.0 eq)[1]

Base: Aqueous NaOH (2.5 M, 1.5 eq) or Potassium Carbonate (

) in Acetone.

Solvent: Dichloromethane (DCM) or Toluene (biphasic system).[1]

Catalyst: Tetrabutylammonium bromide (TBAB) (0.05 eq) - Phase Transfer Catalyst.[1]

Procedure:

Charge: In a jacketed reactor, dissolve 2-Chloro-2-(3-chlorophenyl)ethanol in DCM (5 vol).

Cool: Cool the solution to 0–5 °C to suppress side reactions (hydrolysis to diol).

Addition: Add TBAB, followed by the slow addition of aqueous NaOH over 30 minutes.

Maintain internal temperature < 10 °C.

Reaction: Agitate vigorously at 20 °C for 2–4 hours. Monitor by HPLC for the disappearance

of the starting material and formation of 3-chlorostyrene oxide (Rt shift).[1]

Workup: Separate phases. Wash the organic layer with water (2x) and brine (1x).[1]

Drying: Dry over anhydrous

.

Storage: The solution of 3-chlorostyrene oxide is unstable; use immediately in Protocol B or

store at -20 °C under nitrogen.
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Protocol B: Epoxide Opening (Solabegron Scaffold
Assembly)
Objective: Coupling the epoxide with the amine tail to form the API precursor.[1]

Reagents:

Electrophile: Freshly prepared 3-chlorostyrene oxide (from Protocol A).[1]

Nucleophile: Solabegron Amine Intermediate (e.g., N-(2-aminoethyl)-3-aminobiphenyl

derivative) (1.0–1.2 eq).[1]

Solvent: Isopropanol (IPA) or Ethanol.[1]

Procedure:

Mix: Dissolve the amine nucleophile in IPA (10 vol).

Combine: Add the 3-chlorostyrene oxide solution slowly to the amine solution at room

temperature.

Reflux: Heat the mixture to 60–70 °C for 12–18 hours. The elevated temperature ensures

opening of the epoxide ring at the terminal position.[1]

Validation: Monitor consumption of epoxide.

Isolation: Concentrate under reduced pressure. Crystallize the resulting

-amino alcohol as a hydrochloride salt using HCl/EtOAc.[1]

Technical Data & Specifications
Table 1: Comparative Reactivity of Isomers
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Feature
2-Chloro-2-(3-

chlorophenyl)ethanol

(Subject)

2-Chloro-1-(3-

chlorophenyl)ethanol

(Common)

Chlorine Position Benzylic (Secondary) Terminal (Primary)

Reactivity
High (Benzylic cation

character)
Moderate

Cyclization Mechanism Inversion of Stereocenter Retention of Stereocenter

Stability Lower (Prone to hydrolysis) Higher

Primary Use In-situ Epoxide Generation Stable Intermediate Isolation

Process Visualization (Pathway Diagram)
The following diagram illustrates the stereochemical pathway and the critical inversion step

during the utilization of this specific isomer.

Safety Critical Control Point

2-Chloro-2-(3-chlorophenyl)ethanol
(Benzylic Chloride)

Intramolecular
Displacement
(Inversion)

+ NaOH/TBAB 3-Chlorostyrene Oxide
(Reactive Intermediate)

Cyclization

Solabegron
(Beta-3 Agonist)

Ring Opening
(Regioselective)

Solabegron Amine
Tail

Coupling

Click to download full resolution via product page

Caption: Synthetic flow from the benzylic chlorohydrin to Solabegron via the 3-chlorostyrene

oxide intermediate, highlighting the critical inversion step.

Safety & Handling (Genotoxicity Alert)
Alkyl Halide Warning: 2-Chloro-2-(3-chlorophenyl)ethanol is a benzylic halide.[1] These

compounds are potential alkylating agents and must be treated as Potentially Genotoxic
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Impurities (PGIs).[1]

Epoxide Handling: The downstream intermediate, 3-chlorostyrene oxide, is a reactive

epoxide.[1] All operations involving ring opening must ensure complete consumption of the

epoxide to meet ICH M7 guidelines for mutagenic impurities in the final drug substance.[1]

Stability: Store the starting material at -20 °C under argon. Moisture will cause hydrolysis to

the diol (1-(3-chlorophenyl)ethane-1,2-diol), rendering the material useless for cyclization.[1]
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Epoxide Synthesis via Halohydrins

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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